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For researchers, scientists, and drug development professionals, selecting the appropriate

material for cryogenic storage is critical to ensure sample integrity, safety, and experimental

reproducibility. This guide provides an objective comparison of Tefzel® (ETFE) against other

common fluoropolymers—PFA, FEP, and PCTFE—for cryogenic applications, supported by

experimental data and standardized testing protocols.

Ethylene tetrafluoroethylene (ETFE), commonly known by the brand name Tefzel®, is a

fluoropolymer known for its exceptional mechanical toughness, impact strength, and resistance

to abrasion.[1][2] These properties, combined with a wide service temperature range, make it a

candidate for demanding applications, including those at cryogenic temperatures.[3][4][5]

However, its performance must be carefully weighed against other fluoropolymers that also see

use in cryogenic environments.

Quantitative Performance Comparison
The selection of a material for cryogenic storage hinges on its mechanical and thermal

properties at extremely low temperatures. As materials are cooled to cryogenic levels (below

-150°C), they generally become stronger and stiffer but also more brittle. The following tables

summarize key performance data for ETFE and its alternatives at liquid nitrogen temperature

(77 K / -196 °C).

Table 1: Mechanical Properties of Fluoropolymers at Cryogenic Temperature (77 K)
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Property ETFE PFA FEP PCTFE
Test
Method

Tensile

Strength

(MPa)

179.31 114.71 107.54 193.35
ASTM D638 /

ISO 527

Elongation at

Break (%)
3.52 4.88 5.25 3.35

ASTM D638 /

ISO 527

Young's

Modulus

(GPa)

4.85 3.28 2.98 5.65
ASTM D638 /

ISO 527

Impact

Strength,

Izod

No Break No Yield No Break 2.5-2.7 ft-lb/in ASTM D256

Data sourced

from a 2023

study on

polymer films

for cryogenic

applications.

[6]

Table 2: Thermal and General Properties
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Property ETFE PFA FEP PCTFE

Min. Service

Temp.
-200°C[7] -260°C[8] -260°C[9] -240°C[10][11]

Max. Service

Temp.
150°C[1] 260°C[8][12] 200°C[9][12] 120°C[10]

Coefficient of

Thermal

Expansion (10⁻⁵

K⁻¹)

5-9[13] 12[13] 8.3-10.5[13] 4.5-7.0[13]

Chemical

Resistance
Excellent Superior Excellent Excellent

Mechanical

Toughness
Superior[2] Good Good

High Rigidity[14]

[15]

Analysis of Performance Data
The experimental data reveals distinct advantages and trade-offs for each material in cryogenic

conditions:

Tefzel® (ETFE) stands out for its superior mechanical toughness and impact strength, often

registering "no break" in Izod impact tests.[2] Its tensile strength at 77 K is significantly higher

than that of PFA and FEP, second only to PCTFE.[6] This makes ETFE an excellent choice

for applications requiring high durability and resistance to physical abuse.[1][2]

PCTFE (Polychlorotrifluoroethylene) exhibits the highest tensile strength and stiffness

(Young's Modulus) at cryogenic temperatures.[6] Its rigidity and dimensional stability make it

a prime material for components like valve seats and seals where minimal deformation under

load is critical.[10][11][14] However, it has the lowest elongation at break, indicating higher

brittleness.

PFA (Perfluoroalkoxy) and FEP (Fluorinated Ethylene Propylene) show lower tensile strength

compared to ETFE and PCTFE but exhibit greater ductility, as indicated by their higher

elongation at break percentages.[6] This flexibility at cryogenic temperatures can be
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advantageous in certain applications.[16] PFA generally offers the highest service

temperature among the group and excellent chemical resistance, similar to PTFE.[8][12] FEP

provides a balance of properties and is often a more cost-effective option.[12][16]

Experimental Protocols
The data presented is derived from standardized testing methodologies adapted for cryogenic

conditions. Understanding these protocols is essential for interpreting the results and designing

further experiments.

Cryogenic Tensile Properties (ASTM D638 / ISO 527)
This test determines a material's strength and ductility under tension.

Specimen Preparation: Standard dumbbell-shaped specimens are prepared according to

ASTM D638 specifications.[17][18][19]

Conditioning: Specimens are conditioned to eliminate variables from temperature and

humidity.[20]

Testing Procedure: The test is conducted on a universal testing machine (UTM).[18] For

cryogenic testing, the specimen and grips are submerged in a dewar filled with liquid

nitrogen (LN2) to maintain a constant temperature of 77 K (-196°C). The UTM pulls the

specimen at a constant rate of crosshead movement until it fractures.[6]

Data Collection: A load cell measures the applied force, and an extensometer measures the

elongation. From this, tensile strength, elongation at break, and tensile modulus are

calculated.[18]

Notched Izod Impact Strength (ASTM D256)
This test measures the impact resistance of a material, or its ability to absorb energy during a

sudden blow.[21][22][23]

Specimen Preparation: A rectangular bar of the material is prepared with a specific V-notch

machined into it to create a stress concentration point.[24]
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Conditioning: For cryogenic testing, specimens are conditioned in a freezer at the target

temperature (e.g., -196°C) for several hours to ensure thermal equilibrium.[21]

Testing Procedure: The conditioned specimen is quickly clamped into the test fixture of a

pendulum impact tester.[21] A weighted pendulum is released, swinging down to strike and

break the specimen at the notch.

Data Collection: The energy absorbed by the specimen during the fracture is measured by

the height to which the pendulum swings after impact. Results are typically expressed in J/m

or ft-lb/in.[21] A "no break" result indicates very high toughness where the specimen does not

fracture under the maximum impact of the pendulum.[2]

Liquid Oxygen (LOX) Compatibility (ASTM G86 / ISO
21010)
For applications involving liquid oxygen, compatibility testing is a critical safety measure to

ensure the material will not react violently upon impact.[25][26][27]

Specimen Preparation: A sample of the material is placed in a test cup.[27]

Testing Procedure: The cup is filled with liquid oxygen.[27] A pre-cooled striker pin is placed

on the specimen, and a standard weight (e.g., 10 kg) is dropped from a specified height

(e.g., 1 m), transmitting a known impact energy to the sample.[26][27] This is typically

repeated on multiple samples (e.g., 20) to ensure reliability.[27]

Data Collection: The observer records any evidence of a reaction, such as a flash, charring,

or detonation.[27][28] The material passes if no reactions are observed across the series of

tests.

Visualized Workflows and Logic
To aid in the practical application of this data, the following diagrams illustrate key decision-

making and experimental processes.
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Start: Define Cryogenic
Application Requirements

High Mechanical Stress or
Impact/Abrasion Risk?

Primary Need is
Maximum Stiffness & Hardness

(e.g., Valve Seat)?

No

Consider ETFE
(Superior Toughness,
High Impact Strength)

  Yes

Need for Greater
Ductility/Flexibility at
Cryogenic Temps?

No

Consider PCTFE
(Highest Strength/Stiffness,

Dimensionally Stable)

  Yes

Consider PFA or FEP
(Higher Ductility)

  Yes

Final Material
Selection

No
Highest Operating Temp

(&>200°C) Required?

Consider PFA
(Highest Temp Resistance)

  Yes

Consider FEP
(Balanced Properties)

No

Click to download full resolution via product page

Caption: Material selection logic for cryogenic fluoropolymers.
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1. Prepare Dumbbell Specimen
(ASTM D638)

2. Measure Specimen
Dimensions

3. Mount Specimen in
UTM Grips

4. Submerge in LN2 Dewar
(Cool to 77 K)

5. Allow Temperature
to Equilibrate

6. Apply Tensile Load
at Constant Speed

7. Continue Until
Specimen Fractures

8. Record Load and
Elongation Data

9. Calculate Tensile Strength,
Modulus, & Elongation

Click to download full resolution via product page

Caption: Experimental workflow for cryogenic tensile testing.
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The choice between Tefzel® (ETFE) and other fluoropolymers for cryogenic storage is

application-dependent.

Tefzel® (ETFE) is the premier choice for applications demanding maximum mechanical

toughness, abrasion resistance, and high impact strength at cryogenic temperatures. Its

balance of strength and retained properties makes it highly reliable for containers, tubing,

and components that may experience physical stress.[3]

PCTFE should be selected for applications where dimensional stability, rigidity, and the

highest possible tensile strength are paramount, such as in high-pressure seals and valve

components.[10][15]

PFA and FEP are suitable alternatives when greater flexibility and ductility at cryogenic

temperatures are required, or when cost (in the case of FEP) is a significant driver. PFA's

higher temperature resistance also makes it versatile for systems that cycle between

cryogenic and elevated temperatures.[8][16]

For professionals in drug development and research, a thorough evaluation of the mechanical

stresses, thermal cycling, and chemical environment of the specific cryogenic application is

essential for making an informed material selection that ensures the safety and integrity of

valuable biological samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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